1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

• Molecular Formula: C20H18N6O3S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H18N6O3S/c1-27-15-8-12(9-16(28-2)18(15)29-3)19-24-26-17(22-23-20(26)30-19)10-25-11-21-13-6-4-5-7-14(13)25/h4-9,11H,10H2,1-3H3
• InChI Key: DGDLMGACXWNGIQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54

Description

1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is not yet fully understood. However, it has been proposed that the compound exerts its antimicrobial activity by inhibiting the growth and proliferation of microorganisms. The anticancer activity of the compound is believed to be due to its ability to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects:
1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase. It has also been found to have significant antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole in lab experiments is its broad-spectrum antimicrobial activity. It can be used to study the efficacy of different antimicrobial agents against various microorganisms. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. One possible direction is to investigate its potential as an anticancer agent in vivo. Another direction is to study its mechanism of action in more detail to better understand its biochemical and physiological effects. Additionally, the compound could be modified to improve its efficacy and reduce its toxicity for potential clinical applications.
Conclusion:
In conclusion, 1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a synthetic compound that has shown significant potential in various fields. Its broad-spectrum antimicrobial activity and anticancer activity make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of 1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the reaction of 6-(3,4,5-trimethoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-3-amine with 1H-benzimidazole-2-thiol in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide or dimethyl sulfoxide.

Scientific Research Applications

1-{[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been extensively studied for its potential applications in various fields. It has been found to have significant antimicrobial activity against a wide range of microorganisms, including bacteria and fungi. It has also shown promising anticancer activity against various cancer cell lines.